molecular formula C19H16N4O2 B13381229 6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde

6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde

Cat. No.: B13381229
M. Wt: 332.4 g/mol
InChI Key: HBMZYBIOWBDJLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a heterocyclic hybrid featuring a 1,2,4-triazine core fused with a 2-methylindole moiety, a phenyl substituent, and a carbaldehyde functional group. The triazine ring system is known for its role in medicinal chemistry, particularly in kinase inhibition and antimicrobial activity . The indole scaffold contributes to interactions with biological targets, such as serotonin receptors, while the carbaldehyde group may enhance reactivity in nucleophilic addition reactions. However, insights can be inferred from structurally related analogs.

Properties

Molecular Formula

C19H16N4O2

Molecular Weight

332.4 g/mol

IUPAC Name

6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-4,6-dihydro-1,2,4-triazine-1-carbaldehyde

InChI

InChI=1S/C19H16N4O2/c1-12-16(14-9-5-6-10-15(14)20-12)17-19(25)21-18(22-23(17)11-24)13-7-3-2-4-8-13/h2-11,17,20H,1H3,(H,21,22,25)

InChI Key

HBMZYBIOWBDJLQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C2=CC=CC=C2N1)C3C(=O)NC(=NN3C=O)C4=CC=CC=C4

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde typically involves multi-step organic reactions. One common method involves the condensation of 2-methylindole with a suitable aldehyde, followed by cyclization with a triazine precursor. The reaction conditions often require the use of catalysts such as molecular iodine or N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction setups to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde can undergo various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Potassium permanganate, chromium trioxide

    Reduction: Sodium borohydride, lithium aluminum hydride

    Substitution: Electrophiles and nucleophiles suitable for indole and triazine chemistry

Major Products Formed

    Oxidation: Carboxylic acid derivatives

    Reduction: Alcohol derivatives

    Substitution: Various substituted indole and triazine derivatives

Scientific Research Applications

6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde has several scientific research applications:

Mechanism of Action

The mechanism of action of 6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde involves its interaction with specific molecular targets. The indole moiety can interact with various biological receptors, while the triazine ring can participate in hydrogen bonding and other interactions. These interactions can modulate biological pathways and exert therapeutic effects .

Comparison with Similar Compounds

Structural and Functional Group Differences

Compound Name Core Structure Key Functional Groups Substituents
Target Compound 1,2,4-Triazine + Indole Carbaldehyde, 5-oxo 2-Methylindole, Phenyl
3-(4-Chlorophenyl)-5-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide (Compound 6) Pyrazole + Indole Carbothioamide, C=O 4-Chlorophenyl, 6,6-Dimethylindole
2-(3-(4-Chlorophenyl)-1-(5,10-Dihydro-[1,2,4]triazino[5,6-b]quinoxalin-3-yl)-1H-pyrazol-5-yl)-6,6-dimethyl-6,7-dihydro-1H-indol-4(5H)-one (Compound 43) Triazinoquinoxaline + Pyrazole C=O, Chlorophenyl 6,6-Dimethylindole, Triazinoquinoxaline
N’-[4-fluoro-3-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-3,6-dihydro-1(2H)-pyrimidinyl)benzoyl]-N-isopropyl-N-methylsulfamide Pyrimidine + Sulfamide Trifluoromethyl, Sulfamide Fluoro, Methyl

Key Observations :

  • The target compound’s carbaldehyde group distinguishes it from analogs with carbothioamide (Compound 6) or sulfamide () functionalities, which may alter solubility and reactivity.
  • Substituents like 2-methylindole and phenyl in the target contrast with the 6,6-dimethylindole and chlorophenyl groups in analogs, which could affect steric interactions and metabolic stability.

Physicochemical and Spectral Properties

Compound Name Melting Point (°C) IR Peaks (cm⁻¹) NMR Highlights (δ, ppm)
Target Compound Not reported Hypothesized: ~1700 (C=O), ~2800 (CHO) Not available
Compound 6 210–211 1646 (C=O), 1092 (C=S) 0.95–1.02 (CH3), 6.80–6.88 (aromatic H)
Compound 43 229–230 Not reported Not reported
Sulfamide derivatives () Not reported Not reported Not reported

Key Observations :

  • The target compound’s carbaldehyde group would likely exhibit a strong C=O stretch in IR (~1700 cm⁻¹) and aldehyde proton resonance near δ 9–10 ppm in ^1^H-NMR, though experimental confirmation is needed.
  • Analogs like Compound 6 show distinct IR peaks for C=S (1092 cm⁻¹) and C=O (1646 cm⁻¹), absent in the target .
  • High melting points (210–230°C) in analogs suggest that the target may also exhibit thermal stability due to aromatic stacking and hydrogen bonding.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.